4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine
Overview
Description
4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine, also known as ETP-46464, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of pyrimidine derivatives and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions in research. In
Mechanism of Action
The mechanism of action of 4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine involves the inhibition of tubulin polymerization, which is essential for the formation of microtubules. Microtubules play a crucial role in cell division, and their disruption can lead to cell death. 4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine binds to the colchicine binding site on tubulin, preventing the polymerization of microtubules and leading to cell death in cancer cells.
Biochemical and Physiological Effects:
4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine has been shown to exhibit potent anti-tumor activity in various cancer cell lines, both in vitro and in vivo. It has also been shown to inhibit the aggregation of amyloid-beta peptides, which are associated with the development of Alzheimer's disease. In addition, 4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of 4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine is its potent anti-tumor activity, which makes it a promising candidate for the development of anti-cancer drugs. Another advantage is its ability to inhibit the aggregation of amyloid-beta peptides, which could lead to the development of drugs for the treatment of Alzheimer's disease. However, one limitation of 4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine is its potential toxicity, which needs to be further studied before it can be used in clinical trials.
Future Directions
There are several future directions for the research of 4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine. One direction is the development of more potent and selective analogs of 4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine for the treatment of cancer and Alzheimer's disease. Another direction is the study of the mechanism of action of 4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine in more detail, which could lead to the development of drugs with fewer side effects. Additionally, the potential toxicity of 4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine needs to be further studied to determine its safety for use in clinical trials.
Scientific Research Applications
4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine has been studied extensively for its potential therapeutic applications. It has been shown to exhibit potent anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides, which are associated with the development of the disease.
properties
IUPAC Name |
4-(2-ethoxyphenyl)-6-methylpyrimidin-2-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O/c1-3-17-12-7-5-4-6-10(12)11-8-9(2)15-13(14)16-11/h4-8H,3H2,1-2H3,(H2,14,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZDITPQYXAQVDC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C2=NC(=NC(=C2)C)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Ethoxyphenyl)-6-methylpyrimidin-2-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.